Linoelaidic acid
Linoelaidic acid
Linoelaidic acid is an octadecadienoic acid containing two E (trans) double bonds at positions 9 and 12. It has a role as a metabolite. It is an octadecadienoic acid and an omega-6 fatty acid.
Linoelaidic acid is a natural product found in Apis, Celastrus hypoleucus, and other organisms with data available.
Linoleic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
A doubly unsaturated fatty acid, occurring widely in plant glycosides. It is an essential fatty acid in mammalian nutrition and is used in the biosynthesis of prostaglandins and cell membranes. (From Stedman, 26th ed)
Linoelaidic acid is a natural product found in Apis, Celastrus hypoleucus, and other organisms with data available.
Linoleic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
A doubly unsaturated fatty acid, occurring widely in plant glycosides. It is an essential fatty acid in mammalian nutrition and is used in the biosynthesis of prostaglandins and cell membranes. (From Stedman, 26th ed)
Brand Name:
Vulcanchem
CAS No.:
506-21-8
VCID:
VC21232870
InChI:
InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6+,10-9+
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)O
Molecular Formula:
C18H32O2
Molecular Weight:
280.4 g/mol
Linoelaidic acid
CAS No.: 506-21-8
Cat. No.: VC21232870
Molecular Formula: C18H32O2
Molecular Weight: 280.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Linoelaidic acid is an octadecadienoic acid containing two E (trans) double bonds at positions 9 and 12. It has a role as a metabolite. It is an octadecadienoic acid and an omega-6 fatty acid. Linoelaidic acid is a natural product found in Apis, Celastrus hypoleucus, and other organisms with data available. Linoleic acid is a metabolite found in or produced by Saccharomyces cerevisiae. A doubly unsaturated fatty acid, occurring widely in plant glycosides. It is an essential fatty acid in mammalian nutrition and is used in the biosynthesis of prostaglandins and cell membranes. (From Stedman, 26th ed) |
|---|---|
| CAS No. | 506-21-8 |
| Molecular Formula | C18H32O2 |
| Molecular Weight | 280.4 g/mol |
| IUPAC Name | (9E,12E)-octadeca-9,12-dienoic acid |
| Standard InChI | InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6+,10-9+ |
| Standard InChI Key | OYHQOLUKZRVURQ-AVQMFFATSA-N |
| Isomeric SMILES | CCCCC/C=C/C/C=C/CCCCCCCC(=O)O |
| SMILES | CCCCCC=CCC=CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)O |
| Appearance | Unit:100 mgPurity:99%Physical liquid |
| Boiling Point | 444 to 446 °F at 16 mmHg (NTP, 1992) 230 °C at 16 mm Hg; 202 °C at 1.4 mm Hg 229.00 to 230.00 °C. @ 16.00 mm Hg |
| Colorform | Colorless oil Colorless to straw-colored liquid |
| Melting Point | 28 - 29 °C |
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